molecular formula C12H13F3O4 B8353845 4-(3-Methoxypropoxy)-3-(trifluoromethyl)benzoic acid

4-(3-Methoxypropoxy)-3-(trifluoromethyl)benzoic acid

Cat. No.: B8353845
M. Wt: 278.22 g/mol
InChI Key: YRJSSXJPFGCZIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Methoxypropoxy)-3-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C12H13F3O4 and its molecular weight is 278.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13F3O4

Molecular Weight

278.22 g/mol

IUPAC Name

4-(3-methoxypropoxy)-3-(trifluoromethyl)benzoic acid

InChI

InChI=1S/C12H13F3O4/c1-18-5-2-6-19-10-4-3-8(11(16)17)7-9(10)12(13,14)15/h3-4,7H,2,5-6H2,1H3,(H,16,17)

InChI Key

YRJSSXJPFGCZIM-UHFFFAOYSA-N

Canonical SMILES

COCCCOC1=C(C=C(C=C1)C(=O)O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Methoxypropan-1-ol (217 mg, 2.40 mmol), 4-fluoro-3-(trifluoromethyl)benzoic acid (500 mg, 2.40 mmol), and NaH (240 mg, 6.0 mmol) were combined in THF (10 mL) and DMF (1 mL) at 0° C. under an atmosphere of nitrogen. The reaction mixture was stirred for 16 h at room temperature. The reaction mixture was partitioned between ethyl acetate and a 1M aqueous solution of hydrochloric acid. The layers were separated and then the organic layer was washed with a saturated aqueous solution of sodium chloride, dried over sodium sulfate, and evaporated to dryness. The crude material was purified by column chromatography utilizing a gradient of 0-5% methanol in dichloromethane to yield 4-(3-methoxypropoxy)-3-(trifluoromethyl)benzoic acid (213 mg, 32%) as a white solid. ESI-MS m/z calc. 278.1. found 279.3 (M+1)+; Retention time: 1.38 minutes (3 min run). 4-Propoxy-3-(trifluoromethyl)benzoic acid was prepared from 4-fluoro-3-(trifluoromethyl)benzoic acid and 3-fluoro-4-(2-methoxyethoxy)benzoic acid was prepared from 3,4-difluorobenzoic acid using the procedure described above.
Quantity
217 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step Two
Name
Quantity
240 mg
Type
reactant
Reaction Step Three
Name
Quantity
1 mL
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Five

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